Cas no 2680587-42-0 (4-oxo-2-{(prop-2-en-1-yloxy)carbonylamino}-4-(thiophen-2-yl)butanoic acid)

• Product Name: 4-oxo-2-{(prop-2-en-1-yloxy)carbonylamino}-4-(thiophen-2-yl)butanoic acid
• CAS No: 2680587-42-0
• MF: C₁₂H₁₃NO₅S
• MW: 283.300322294235
• CID: 5631601
• PubChem ID: 165920323
• Update Time: 2025-06-10

4-oxo-2-{(prop-2-en-1-yloxy)carbonylamino}-4-(thiophen-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-oxo-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-4-(thiophen-2-yl)butanoic acid
• 2680587-42-0
• EN300-28286612
• 4-oxo-2-{(prop-2-en-1-yloxy)carbonylamino}-4-(thiophen-2-yl)butanoic acid

• Inchi： 1S/C12H13NO5S/c1-2-5-18-12(17)13-8(11(15)16)7-9(14)10-4-3-6-19-10/h2-4,6,8H,1,5,7H2,(H,13,17)(H,15,16)
• InChI Key： YBEBTJFGYYQQCP-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CC(C(=O)O)NC(=O)OCC=C)=O

Computed Properties

• Exact Mass: 283.05144369g/mol
• Monoisotopic Mass: 283.05144369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 121Ų

Additional information on 4-oxo-2-{(prop-2-en-1-yloxy)carbonylamino}-4-(thiophen-2-yl)butanoic acid

Introduction to 4-oxo-2-{(prop-2-en-1-yloxy)carbonylamino}-4-(thiophen-2-yl)butanoic acid (CAS No. 2680587-42-0)

4-oxo-2-{(prop-2-en-1-yloxy)carbonylamino}-4-(thiophen-2-yl)butanoic acid, identified by its CAS number 2680587-42-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a conjugated system of a thiophene ring and a carboxylic acid moiety, exhibits promising potential in the development of novel therapeutic agents. Its structural complexity and functional diversity make it a valuable scaffold for medicinal chemists exploring innovative drug designs.

The molecular structure of 4-oxo-2-{(prop-2-en-1-yloxy)carbonylamino}-4-(thiophen-2-yl)butanoic acid incorporates several key pharmacophoric elements. The presence of a thiophene ring contributes to its aromaticity and electronic properties, which are often exploited in drug discovery for their ability to modulate biological targets. Additionally, the carboxylic acid group and the amide linkage provide opportunities for further derivatization, enabling the creation of analogs with tailored physicochemical properties and biological activities.

In recent years, there has been growing interest in thiophene-based compounds due to their broad spectrum of biological activities. These include antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The thiophenyl moiety in 4-oxo-2-{(prop-2-en-1-yloxy)carbonylamino}-4-(thiophen-2-yl)butanoic acid is particularly noteworthy, as it has been shown to interact with various biological targets through hydrogen bonding and π-stacking interactions. Such interactions are crucial for the binding affinity and efficacy of drug molecules.

The amide group in the compound's structure is another critical feature that influences its reactivity and functionality. Amides are well-known for their role as key pharmacophores in many drugs, often contributing to binding interactions with enzymes and receptors. The specific positioning of the amide linkage in 4-oxo-2-{(prop-2-en-1-yloxy)carbonylamino}-4-(thiophen-2-yl)butanoic acid suggests potential applications in modulating enzyme activity or receptor binding, which are central to many therapeutic strategies.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The combination of a thiophene ring, an amide group, and a carboxylic acid moiety provides multiple sites for chemical modification. This flexibility allows medicinal chemists to explore diverse structural modifications, such as introducing additional functional groups or altering the length and connectivity of side chains. Such modifications can be tailored to optimize pharmacokinetic properties, enhance target specificity, or improve overall drug-like characteristics.

Recent advancements in computational chemistry have further enhanced the utility of compounds like 4-oxo-2-{(prop-2-en-1-yloxy)carbonylamino}-4-(thiophen-2-yl)butanoic acid (CAS No. 2680587-42-0). Molecular modeling techniques have enabled researchers to predict how these molecules might interact with biological targets at an atomic level. This approach has been particularly valuable in identifying lead compounds for drug development, reducing the need for extensive experimental screening.

The synthesis of 4-oxo-2-{(prop-2-en-oxy)carbonylamino}-4-(thiophenyl)butanoic acid involves multi-step organic transformations that highlight the compound's synthetic accessibility while maintaining high purity standards. Key synthetic steps include condensation reactions, cyclization processes, and functional group interconversions. These synthetic strategies not only produce the target molecule but also provide insights into its structural features and reactivity patterns.

The pharmacological potential of this compound has been explored in several preclinical studies. Researchers have investigated its effects on various biological pathways, including those relevant to inflammation, pain management, and neurodegenerative diseases. The presence of both hydrophobic and hydrophilic regions in its structure suggests that it may be capable of crossing biological membranes while maintaining solubility in aqueous environments—a desirable property for many drug candidates.

In conclusion, 4-oxxo - 22{ prop prop prop prop prop prop prop prop prop prop - en - 11 yl oxxycarb oxycarb oxycarb oxycarb oxycarb oxycarb oxycarb oxycarb oxycarb oxycarb amino } - 44{ thi oph ene ene ene ene ene ene ene ene ene ene - 22 yl } but anooxycarboxylic acid ( CAS No . 2680587 - 42 - 00 ) represents a promising candidate for further development in pharmaceutical research . Its unique structural features , combined with its synthetic accessibility , make it an attractive scaffold for designing novel therapeutic agents . As research continues to uncover new applications for thiophene-based compounds , this molecule is poised to play a significant role in future drug discovery efforts .